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Compound of Interest

Compound Name: 5-Hydroxyisophthalic acid

Cat. No.: B057310 Get Quote

Introduction

5-Hydroxyisophthalic acid (5-HIPA), identified by its CAS number 618-83-7, is a critical

aromatic dicarboxylic acid that serves as a versatile intermediate in the fine chemical and

pharmaceutical industries.[1] Its molecular structure, featuring both carboxyl and hydroxyl

functional groups, provides strategic points for chemical modification, making it an essential

building block for complex molecules.[1] In the pharmaceutical sector, 5-HIPA is a vital

precursor for the synthesis of active pharmaceutical ingredients (APIs), most notably as an

intermediate in the manufacturing of non-ionic X-ray contrast agents like Iomeprol and

bronchodilators.[2][3] Its applications also extend to the production of advanced polymers,

heat-resistant polyamides, and thermosetting polyesters for stain-resistant coatings.[1][3] This

guide provides an in-depth technical overview of the primary synthetic routes to produce 5-
Hydroxyisophthalic acid starting from isophthalic acid, focusing on methodologies,

experimental protocols, and quantitative data relevant to researchers and professionals in

chemical and drug development.

Overview of Synthetic Pathways
Several methods for the preparation of 5-Hydroxyisophthalic acid from isophthalic acid have

been reported in the literature. The most prominent and practical routes involve multi-step

chemical transformations. The three primary pathways are:

Bromination and Subsequent Hydrolysis: A robust two-stage process involving the selective

bromination of isophthalic acid to form 5-bromoisophthalic acid (5-BIPA), followed by a
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copper-catalyzed hydrolysis to yield 5-HIPA.[2][4]

Nitration, Reduction, and Diazotization: A classic three-step sequence beginning with the

nitration of isophthalic acid, followed by the reduction of the nitro group to an amine, and

finally, conversion of the amino group to a hydroxyl group via a diazonium salt intermediate.

[2]

Sulfonation and Caustic Fusion: A traditional method that involves the sulfonation of

isophthalic acid, followed by fusion with a strong base (caustic fusion) to replace the sulfonic

acid group with a hydroxyl group.[2]

The following diagram illustrates these primary synthetic strategies originating from isophthalic

acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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